N-(5-chloro-2-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• Molecular Formula: C24H19Cl2N3O2S2
• Molecular Weight: 516.5 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[[11-(4-chlorophenyl)-12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H19Cl2N3O2S2/c1-13-5-6-15(26)11-18(13)27-20(30)12-32-24-28-22-21(17-3-2-4-19(17)33-22)23(31)29(24)16-9-7-14(25)8-10-16/h5-11H,2-4,12H2,1H3,(H,27,30)
• InChI Key: ZZCLBEUJSMGVDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=C(C=C5)Cl

Description

N-(5-chloro-2-methylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide (hereafter referred to as Compound A) is a thienopyrimidine-acetamide hybrid with the molecular formula C24H19Cl2N3O2S2 . Its structure features:

• A cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one core fused with a thiophene ring.
• A 4-chlorophenyl group at position 3 of the pyrimidine ring.
• A sulfanylacetamide side chain substituted with a 5-chloro-2-methylphenyl group.

Comparison with Similar Compounds

Core Structure Modifications

Table 1: Core Structure Variations

Compound Name	Core Structure	Key Modifications	Molecular Formula	Reference
Compound A	Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one	None	C24H19Cl2N3O2S2
N-(3,5-dimethylphenyl)-2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen-2-ylthio}acetamide	Cyclopenta[2,1-d]pyrimidino[4,5-b]thiophene	Altered cyclopenta ring fusion pattern	C25H23ClN3O2S2
N-(4-Chloro-2-methoxy-5-methylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide	Hexahydro[1]benzothieno[2,3-d]pyrimidine	Hexahydrobenzothieno ring (increased saturation) + methoxy substituent	C27H27ClN3O3S2
N-(5-chloro-2-methoxyphenyl)-2-[[3-(4-chlorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide	Pyrimido[5,4-b]indole	Pyrimidoindole core (expanded aromatic system)	C26H19Cl2N3O3S

Key Observations :

• Compound A’s cyclopenta-thienopyrimidine core offers moderate rigidity, balancing conformational flexibility and planar aromaticity for target binding.
• The pyrimidoindole core (Table 1, row 4) expands the aromatic system, which may improve DNA intercalation or kinase inhibition but increase molecular weight .

Substituent Effects on Bioactivity

Table 2: Substituent-Driven Properties

Compound Name	Phenyl Substituent(s)	Electronic Effects (HOMO-LUMO)	Lipophilicity (LogP)*	Bioactivity Notes	Reference
Compound A	5-chloro-2-methylphenyl + 4-chlorophenyl	Electron-withdrawing Cl groups ↓ HOMO	~4.2 (estimated)	Predicted protease/kinase inhibition
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	2,3-dichlorophenyl	Stronger electron withdrawal	~3.8	80% yield; anti-inflammatory potential
N-(3,5-dimethylphenyl) analog	3,5-dimethylphenyl	Electron-donating CH3 groups ↑ HOMO	~3.5	Reduced cytotoxicity vs. Compound A
CPA (from )	p-tolyl + 2-chlorophenyl	Mixed donor/withdrawing effects	~4.0	Enhanced cellular uptake

*LogP estimated via fragment-based methods.

Key Observations :

• Chlorine substituents (e.g., in Compound A) enhance electrophilicity and binding to hydrophobic pockets, as seen in kinase inhibitors .
• Methyl/methoxy groups (Table 2, rows 3–4) reduce LogP, improving solubility but possibly weakening membrane permeability .
• 2,3-Dichlorophenyl analogs (Table 2, row 2) exhibit higher reactivity, correlating with anti-inflammatory activity in related compounds .

Key Observations :

• Shared reagents (e.g., NaHCO3, ethanol) suggest scalable synthetic routes for acetamide-thienopyrimidine hybrids .
• Higher melting points (e.g., 230–232°C in Table 3, row 2) correlate with crystalline stability, advantageous for formulation .